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Eplerenone-d3 Technical Specifications

The table below summarizes the key information available for Eplerenone-d3, the deuterium-labeled form

of Eplerenone, which is used as a stable isotope internal standard [1].

Property Description

Synonym Epoxymexrenone-d3 [1]

Molecular
Weight

417.51 g/mol [1]

Formula C₂₄H₂₇D₃O₆ [1]

Biological
Activity

Selective, competitive aldosterone antagonist (IC₅₀ = 138 nM). Low affinity for
progesterone, androgen, estrogen, and glucocorticoid receptors [1]

Primary
Application

Serves as a tracer and internal standard for quantitative analysis by NMR, GC-MS,
or LC-MS [1]

Storage Store under recommended conditions provided in the Certificate of Analysis [1]
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Since the search results lack specific experimental protocols for Eplerenone-d3, here is a suggested structure

and content for your technical support guides, based on common practices in analytical chemistry:

1. Sample Preparation & Method Development Workflow The following diagram outlines a general

workflow for developing an analytical method using Eplerenone-d3 as an internal standard.
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2. Potential FAQ & Troubleshooting Guide Topics You can create detailed entries based on these common

issues:

Issue Category
Potential Question /
Problem

Investigation Steps & Solution

Signal Issues Why is my Eplerenone-d3
signal low or variable?

Check stock solution stability, instrument
calibration, and for ion suppression in the MS

source.

Recovery
Problems

Why is the recovery of my

analyte inconsistent?

Verify the spiking step is at the correct stage,

extraction efficiency, and potential protein binding.

Chromatography Why is the peak shape for

Eplerenone-d3 poor?

Optimize LC mobile phase, column temperature,

and gradient. Ensure no co-elution with analyte.

Quantification Why is my calibration curve

non-linear?

Confirm linear range of the MS detector and

purity/degradation of both analyte and internal
standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s11214097?utm_src=pdf-bulk
https://www.smolecule.com/products/s11214097?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

